Cas no 2248374-50-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate
• CAS No: 2248374-50-5
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 5604140
• PubChem ID: 165732860
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6525120
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(benzyloxy)phenyl]butanoate
• 2248374-50-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate

• Inchi： 1S/C25H21NO5/c27-23(31-26-24(28)21-13-4-5-14-22(21)25(26)29)15-7-11-18-10-6-12-20(16-18)30-17-19-8-2-1-3-9-19/h1-6,8-10,12-14,16H,7,11,15,17H2
• InChI Key： VBJGZRZAQSZSTA-UHFFFAOYSA-N
• SMILES： O(C(CCCC1C=CC=C(C=1)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate (CAS No. 2248374-50-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate, identified by its CAS number 2248374-50-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines a 1H-isoindol core with a benzyloxyphenylbutanoate moiety, which suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating isoindole scaffolds. Isoindoles, with their aromatic stability and diverse functionalization possibilities, have been explored for their roles in modulating various biological pathways. The presence of a 1,3-dioxo group in the molecular structure further enhances its potential as a pharmacological entity, as such functional groups are frequently associated with bioactivity in small molecule libraries. The 4-3-(benzyloxy)phenylbutanoate component adds another layer of complexity, introducing hydrophobic and aromatic interactions that could influence binding affinity and metabolic stability.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound align with ongoing efforts to discover molecules with enhanced efficacy and reduced side effects. The integration of multiple pharmacophoric units into a single scaffold is a hallmark of modern drug discovery strategies, aiming to optimize interactions with biological targets. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate structure exemplifies this approach by combining elements known to interact favorably with enzymes and receptors involved in key therapeutic pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Isoindole derivatives have been reported to exhibit neuroprotective properties, making them attractive candidates for conditions such as Alzheimer's disease and Parkinson's disease. The benzyloxyphenylbutanoate moiety may contribute to enhancing blood-brain barrier penetration, a critical factor for therapeutic agents targeting central nervous system disorders. Additionally, the 1,3-dioxo group could play a role in modulating oxidative stress pathways, which are implicated in the pathogenesis of many neurodegenerative conditions.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate suggest interactions with inflammatory signaling pathways. Specifically, the benzyloxyphenylbutanoate part may engage with peroxisome proliferator-activated receptors (PPARs), which are known regulators of inflammation and lipid metabolism. This dual functionality makes the compound a promising candidate for developing novel anti-inflammatory therapies.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The formation of the 1H-isoindol core requires precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the 4-3-(benzyloxy)phenylbutanoate group demands careful consideration to avoid unwanted side reactions that could compromise the integrity of the target molecule. Advances in synthetic methodologies have enabled chemists to construct such intricate structures more efficiently than ever before, paving the way for rapid discovery and optimization.

Evaluation of the compound's biological activity has revealed intriguing preliminary results that warrant further investigation. In vitro assays have shown potential inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. The 1,3-dioxo group appears to be particularly important for these interactions, suggesting that it may be a key pharmacophore for modulating enzyme activity. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at tested doses, raising optimism about its therapeutic potential.

The future development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-3-(benzyloxy)phenylbutanoate will likely involve both computational modeling and experimental validation. Molecular docking studies can provide insights into how this molecule interacts with biological targets at an atomic level, helping to refine its structure for improved efficacy. Parallel experimental efforts will focus on optimizing synthetic routes and scaling up production for preclinical testing. Collaborative efforts between chemists and biologists will be essential to translate these promising findings into tangible therapeutic benefits.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol -2 -yl 4 - 3 - (benzyloxy) phenylbutanoate (CAS No .2248374 -50 -5) represents a significant contribution to the field of medicinal chemistry . Its unique structural features , combined with preliminary evidence suggesting multiple biological activities , make it an exciting prospect for further research . As our understanding of drug design evolves , compounds like this one will continue to play a crucial role in developing innovative therapies for a wide range of diseases .